Cas no 31666-19-0 (Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-)

Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]- structure
31666-19-0 structure
Product Name:Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
CAS No:31666-19-0
MF:C15H14N2O2S
MW:286.348862171173
CID:321802
PubChem ID:301307
Update Time:2025-04-19

Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
    • N-(2-amino-2-oxo-1-phenylsulfanylethyl)benzamide
    • NSC-177927
    • 31666-19-0
    • NSC177927
    • DTXSID30306608
    • Inchi: 1S/C15H14N2O2S/c16-13(18)15(20-12-9-5-2-6-10-12)17-14(19)11-7-3-1-4-8-11/h1-10,15H,(H2,16,18)(H,17,19)
    • InChI Key: GFQJOWOFPRNYSE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C(N)=O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 286.07772
  • Monoisotopic Mass: 286.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 97.5Ų

Experimental Properties

  • PSA: 72.19
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